Cas no 951460-47-2 (N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxybenzene-1-sulfonamide)

• Product Name: N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxybenzene-1-sulfonamide
• CAS No: 951460-47-2
• MF: C₂₂H₂₁FN₂O₅S₂
• MW: 476.540946722031
• CID: 5515001
• Update Time: 2025-07-09

N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro-7-quinolinyl]-4-methoxy-
• N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C22H21FN2O5S2/c1-30-19-8-12-20(13-9-19)31(26,27)24-18-7-4-16-3-2-14-25(22(16)15-18)32(28,29)21-10-5-17(23)6-11-21/h4-13,15,24H,2-3,14H2,1H3
• InChI Key： LGAVCOCFBRSRID-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(C2=CC=C(F)C=C2)(=O)=O)(=O)=O)=CC=C(OC)C=C1

Additional information on N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxybenzene-1-sulfonamide

Introduction to N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxybenzene-1-sulfonamide (CAS No. 951460-47-2)

N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxybenzene-1-sulfonamide (CAS No. 951460-47-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and chemical applications. The unique structural features of this molecule make it a subject of intense research, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxybenzene-1-sulfonamide is characterized by a complex arrangement of aromatic and heterocyclic rings. The presence of both fluorobenzenesulfonyl and tetrahydroquinoline moieties contributes to its unique chemical properties and biological activities. These structural elements are known to play crucial roles in modulating the interactions of the compound with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that can modulate the activity of enzymes and receptors involved in various diseases. N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxybenzene-1-sulfonamide has been identified as a potential lead compound in this context. Its ability to interact with specific biological targets has been explored through both computational modeling and experimental studies. These studies have revealed that the compound exhibits inhibitory activity against certain enzymes, which could make it valuable in the treatment of inflammatory diseases and cancer.

The synthesis of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxybenzene-1-sulfonamide involves a series of multi-step organic reactions. The process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework of the molecule. The synthetic strategy not only highlights the ingenuity of modern organic chemistry but also underscores the importance of precision in molecular construction.

The pharmacological properties of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxybenzene-1-sulfonamide have been extensively studied in vitro and in vivo. Initial findings suggest that the compound exhibits significant binding affinity to certain protein targets, which could lead to therapeutic applications. For instance, its interaction with specific kinases has been observed to inhibit their activity, thereby potentially reducing inflammation and cell proliferation associated with various diseases.

In addition to its pharmacological potential, N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxybenzene-1-sulfonamide has also been explored as a tool for biochemical research. Its ability to modulate enzyme activity makes it a valuable probe for understanding the mechanisms underlying various biological processes. Researchers have utilized this compound to study enzyme kinetics and identify new therapeutic targets.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxybenzene-1-sulfonamide has undergone several preclinical studies to evaluate its pharmacokinetic properties and potential side effects. These studies have provided valuable insights into its behavior within biological systems and have helped refine its therapeutic potential.

The future prospects for N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yly





















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